![molecular formula C16H14N4O2S2 B2754870 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(thiazol-2-yl)acetamide CAS No. 1105234-93-2](/img/structure/B2754870.png)
2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(thiazol-2-yl)acetamide
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Description
2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Antimicrobial and Antifungal Activities
A series of compounds including variations of 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(thiazol-2-yl)acetamide have been synthesized and tested for their antimicrobial and antifungal properties. These studies have shown that certain derivatives exhibit excellent activity against a variety of microorganisms, including Gram-positive and Gram-negative bacteria, as well as fungi like Aspergillus fumigatus and Candida albicans. The cytotoxic properties of these compounds have also been investigated through in vitro studies, indicating their potential for further pharmaceutical development (Devi, Shahnaz, & Prasad, 2022).
Heterocyclic Synthesis for Drug Development
The synthesis of fused thiazolo[3,2-a]pyrimidinones and other heterocyclic compounds using this compound as a building block has been explored. These synthetic routes highlight the compound's versatility as a precursor for generating a diverse array of heterocyclic structures with potential biological activities, including antitumor and anti-inflammatory properties. The structural confirmation of these compounds has been achieved through analytical and spectral studies, demonstrating the compound's utility in medicinal chemistry (Janardhan et al., 2014).
Insecticidal Applications
Derivatives of this compound have been synthesized and assessed for their insecticidal efficacy against agricultural pests, such as the cotton leafworm (Spodoptera littoralis). These studies contribute to the search for novel insecticidal agents, providing a foundation for the development of new pesticides that could enhance crop protection strategies (Fadda et al., 2017).
Antitumor and Anticancer Research
Research into the antitumor and anticancer properties of this compound derivatives has shown promising results. These compounds have been evaluated for their ability to inhibit various cancer cell lines, with some demonstrating significant inhibitory effects. This suggests potential applications in the development of new anticancer therapies (Albratty, El-Sharkawy, & Alam, 2017).
Properties
IUPAC Name |
2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O2S2/c21-13(19-15-17-6-7-23-15)8-12-9-14(22)20-16(18-12)24-10-11-4-2-1-3-5-11/h1-7,9H,8,10H2,(H,17,19,21)(H,18,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSLVWCBYHFLFLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NC(=CC(=O)N2)CC(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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